Cas no 101258-57-5 (Hexane,1-bromo-2-methyl-)
Hexane,1-bromo-2-methyl- structure
Product Name:Hexane,1-bromo-2-methyl-
CAS No:101258-57-5
MF:C7H15Br
MW:179.098001718521
CID:124590
PubChem ID:11745204
Update Time:2025-04-18
Hexane,1-bromo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Hexane,1-bromo-2-methyl-
- 1-BROMO-2-METHYLHEXANE
- 1-Brom-2-methyl-hexan
- 1-bromo-2-methyl-hexane
- 2-METHYL-1-BROMOHEXANE
- 101258-57-5
- AKOS006276309
- SCHEMBL1965699
- FT-0690981
- EN300-674039
- Hexane, 1-bromo-2-methyl-
-
- Inchi: 1S/C7H15Br/c1-3-4-5-7(2)6-8/h7H,3-6H2,1-2H3
- InChI Key: CKHQKWRHPZIGTM-UHFFFAOYSA-N
- SMILES: BrCC(C)CCCC
Computed Properties
- Exact Mass: 178.03600
- Monoisotopic Mass: 178.03571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.1337 (estimate)
- Boiling Point: 170.18°C (estimate)
- Refractive Index: 1.4339 (estimate)
- PSA: 0.00000
- LogP: 3.20760
Hexane,1-bromo-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-674039-0.05g |
1-bromo-2-methylhexane |
101258-57-5 | 95% | 0.05g |
$73.0 | 2023-03-11 | |
| Enamine | EN300-674039-0.1g |
1-bromo-2-methylhexane |
101258-57-5 | 95% | 0.1g |
$109.0 | 2023-03-11 | |
| Enamine | EN300-674039-0.25g |
1-bromo-2-methylhexane |
101258-57-5 | 95% | 0.25g |
$156.0 | 2023-03-11 | |
| Enamine | EN300-674039-0.5g |
1-bromo-2-methylhexane |
101258-57-5 | 95% | 0.5g |
$299.0 | 2023-03-11 | |
| Enamine | EN300-674039-1.0g |
1-bromo-2-methylhexane |
101258-57-5 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-674039-2.5g |
1-bromo-2-methylhexane |
101258-57-5 | 95% | 2.5g |
$782.0 | 2023-03-11 | |
| Enamine | EN300-674039-5.0g |
1-bromo-2-methylhexane |
101258-57-5 | 95% | 5.0g |
$1157.0 | 2023-03-11 | |
| Enamine | EN300-674039-10.0g |
1-bromo-2-methylhexane |
101258-57-5 | 95% | 10.0g |
$1716.0 | 2023-03-11 | |
| Aaron | AR0004S3-50mg |
Hexane, 1-bromo-2-methyl- |
101258-57-5 | 95% | 50mg |
$126.00 | 2023-12-16 | |
| Aaron | AR0004S3-100mg |
Hexane, 1-bromo-2-methyl- |
101258-57-5 | 95% | 100mg |
$135.00 | 2025-02-13 |
101258-57-5 (Hexane,1-bromo-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk